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Compound of Interest

Compound Name: Gossypol-13C2

Cat. No.: B12376195

Gossypol-13C2: A Technical Guide

Introduction

Gossypol-13C2 is an isotopically labeled form of Gossypol, a naturally occurring polyphenolic
aldehyde derived from the cotton plant (genus Gossypium)[1][2]. The designation "13C2"
indicates that two of the carbon atoms in the molecule have been replaced with the stable
heavy isotope, Carbon-13. This labeling makes Gossypol-13C2 a valuable tool in research,
particularly in studies involving mass spectrometry for metabolite identification,
pharmacokinetic analysis, and as an internal standard for quantifying unlabeled Gossypol. The
chemical properties and biological activities of Gossypol-13C2 are considered identical to that
of the parent compound, Gossypol.

Gossypol is a yellow pigment found in the seeds, stem, and roots of the cotton plant, where it
functions as a natural defensive chemical against pests and pathogens[3][4]. It has been the
subject of extensive research due to its wide range of biological activities, including antifertility,
anticancer, antiviral, and antioxidant properties[5]. This guide provides an in-depth overview of
the chemical structure, properties, and relevant experimental methodologies related to
Gossypol.

Chemical Structure

Gossypol (C30H3008) is a polyphenolic compound characterized by a binaphthalene structure
with multiple hydroxyl and aldehyde functional groups. The IUPAC name for Gossypol is
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1,1',6,6',7,7'-Hexahydroxy-3,3'-dimethyl-5,5"-di(propan-2-yl)[2,2'-binaphthalene]-8,8'-
dicarbaldehyde. A key feature of its structure is atropisomerism, resulting from restricted
rotation around the internaphthyl bond. This gives rise to two enantiomers, (+)-gossypol and
(-)-gossypol, which exhibit different biological activities. Gossypol can also exist in different
tautomeric forms, including the aldehyde, ketone, and lactol forms.

The chemical structure of Gossypol is presented below:

Click to download full resolution via product page

Caption: Chemical structure of Gossypol.

Physicochemical and Quantitative Data

The following table summarizes the key physicochemical properties of Gossypol.
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Property Value Reference

Molecular Formula C30H3008

Molecular Weight 518.55 g/mol

Appearance Yellow pigment
Soluble in ethanol (25 mg/ml),
DMF (25 mg/ml), DMSO (25
mM), acetone, methanol (2

Solubility mg/ml), ether, chloroform,
sodium carbonate, and dilute
agueous ammonia. Insoluble
in water.

Amax 358 nm (in cyclohexane)

Biosynthesis of Gossypol

Gossypol is a sesquiterpenoid aldehyde synthesized in the cotton plant through the isoprenoid

pathway, starting from acetate. The biosynthesis is a multi-step enzymatic process. The key

steps involve the formation of the sesquiterpene precursor farnesyl diphosphate (FPP), which

is then cyclized and subsequently undergoes a series of oxidative reactions to form

hemigossypol. The final step is a phenolic oxidative coupling of two hemigossypol units to form

Gossypol.

The following diagram illustrates the simplified biosynthetic pathway of Gossypol.

(+)-6-cadinene synthase

Gossypol Pathway

FPP

»| (+)-5-cadinene Multiple oxidative steps Hemigossypol Phenolic oxidative coupling Gossypol

Geranyl pyrophosphate (GPP) |¢> Farnesyl diphosphate (FPP)
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Caption: Simplified biosynthetic pathway of Gossypol.

Mechanism of Action in Cancer

Gossypol and its derivatives have demonstrated anticancer activity in various cancer types. A
primary mechanism of its antitumor effect is the induction of apoptosis (programmed cell
death). Gossypol acts as an inhibitor of the Bcl-2 family of anti-apoptotic proteins, such as Bcl-2
and Bcl-xL. By binding to these proteins, Gossypol prevents them from inhibiting the pro-
apoptotic proteins Bak and Bax, leading to mitochondrial outer membrane permeabilization,
cytochrome c release, and subsequent activation of the caspase cascade, ultimately resulting
in apoptosis.

The signaling pathway for Gossypol-induced apoptosis is depicted below.
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Caption: Gossypol's mechanism of inducing apoptosis.

Experimental Protocols and Methodologies

While specific, detailed step-by-step protocols for Gossypol-13C2 are proprietary to the user's
research, this section outlines common experimental methodologies used in the study of
Gossypol, which are directly applicable to its isotopically labeled form.
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Analysis of Gossypol Biosynthesis using Virus-Induced
Gene Silencing (VIGS)

This technique is employed to identify and characterize the enzymes involved in the Gossypol

biosynthetic pathway.
¢ Objective: To determine the function of candidate genes in Gossypol biosynthesis.
o Methodology:

o Candidate genes identified through transcriptome analysis are silenced in cotton plants
using a viral vector.

o Metabolites that accumulate in the gene-silenced plants are extracted and analyzed.

o The structure of the accumulated metabolites is determined to identify the substrate of the
silenced enzyme.

o In vitro enzymatic assays are performed with the recombinant enzyme to confirm its
function.

In Vivo Antifertility Studies in Animal Models

Gossypol has been extensively studied for its male contraceptive effects.
o Objective: To evaluate the efficacy and safety of Gossypol as a male contraceptive.
¢ Methodology:

o Male animals (e.g., rats, monkeys) are administered Gossypol orally at varying doses and

durations.
o Semen analysis is performed to assess sperm count, motility, and morphology.

o Histological examination of the testes and epididymis is conducted to evaluate changes in
the germinal epithelium and sperm maturation.

o Blood samples are collected to monitor for potential side effects, such as hypokalemia.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Reversibility of the contraceptive effect is assessed after cessation of treatment.

In Vitro and In Vivo Anticancer Studies

The antitumor properties of Gossypol are evaluated using a variety of experimental models.
o Objective: To determine the anticancer efficacy and mechanism of action of Gossypol.
o Methodology:
o In Vitro:
» Cancer cell lines are treated with Gossypol at various concentrations.

» Cell viability and proliferation assays (e.g., MTT, BrdU) are performed to determine the
cytotoxic and cytostatic effects.

» Apoptosis is assessed using techniques such as Annexin V/PI staining and analysis of
caspase activation.

» Western blotting is used to measure the expression levels of proteins involved in
apoptosis and other signaling pathways.

o In Vivo:

= Tumor xenografts are established in immunocompromised mice by injecting cancer
cells.

= Mice are treated with Gossypol, and tumor growth is monitored over time.

» At the end of the study, tumors are excised, weighed, and analyzed by histology and
immunohistochemistry to assess cell death and proliferation.

The following diagram illustrates a general experimental workflow for evaluating the anticancer
effects of Gossypol.
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Caption: Experimental workflow for anticancer evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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